(1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(5-phenylfuran-2-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C19H17NO3.ClH/c1-2-4-15(5-3-1)17-9-7-16(23-17)12-20-11-14-6-8-18-19(10-14)22-13-21-18;/h1-10,20H,11-13H2;1H
• InChI Key: KNLFZZXWQPREPI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCC3=CC=C(O3)C4=CC=CC=C4.Cl
• Molecular Formula: C19H18ClNO3
• Molecular Weight: 343.8 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride, also known as 5-APDB, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive drug that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. It also has some affinity for the dopamine D2 receptor. The activation of these receptors leads to an increase in the release of serotonin and dopamine, resulting in its psychoactive effects.
Biochemical and Physiological Effects:
The psychoactive effects of this compound include euphoria, increased sociability, and altered perception. It has also been reported to have some anxiolytic and antidepressant effects. However, the long-term effects of this compound on the brain and body are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using (1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride in lab experiments is its selectivity for the 5-HT2A and 5-HT2C receptors, which makes it a useful tool for studying the role of serotonin in the brain. However, its psychoactive effects can also be a limitation, as it may interfere with the interpretation of results.

Future Directions

1. Further studies are needed to understand the long-term effects of (1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride on the brain and body.
2. Research could focus on the potential therapeutic applications of this compound in the treatment of depression, anxiety, and PTSD.
3. Studies could investigate the potential of this compound as a tool for studying the role of serotonin in the brain and its interactions with other neurotransmitters.
4. Further research could explore the potential of this compound as a treatment for other neurological disorders such as Parkinson's disease and schizophrenia.

Synthesis Methods

The synthesis of (1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride involves the reaction of 5-phenyl-2-furfural with paraformaldehyde and ammonium acetate to produce 5-(2-formyl-5-phenylfuran-3-yl)-1,3-benzodioxole. This intermediate is then reacted with methylamine hydrochloride to produce this compound.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)[(5-phenyl-2-furyl)methyl]amine hydrochloride has been used in scientific research to study its potential therapeutic applications, particularly in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its potential as a tool in neuroscience research to study the role of serotonin in the brain.